Cas no 2229420-61-3 (tert-butyl N-{3-methoxy-4-2-(methylamino)acetylphenyl}carbamate)

• Product Name: tert-butyl N-{3-methoxy-4-2-(methylamino)acetylphenyl}carbamate
• CAS No: 2229420-61-3
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 6013396
• PubChem ID: 165672496
• Update Time: 2025-10-24

tert-butyl N-{3-methoxy-4-2-(methylamino)acetylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-methoxy-4-2-(methylamino)acetylphenyl}carbamate
• 2229420-61-3
• EN300-1901853
• tert-butyl N-{3-methoxy-4-[2-(methylamino)acetyl]phenyl}carbamate

• Inchi： 1S/C15H22N2O4/c1-15(2,3)21-14(19)17-10-6-7-11(12(18)9-16-4)13(8-10)20-5/h6-8,16H,9H2,1-5H3,(H,17,19)
• InChI Key： KQAIZHAQCADVOZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(CNC)=O)=C(C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.7Ų

Additional information on tert-butyl N-{3-methoxy-4-2-(methylamino)acetylphenyl}carbamate

Recent Advances in the Study of tert-butyl N-{3-methoxy-4-2-(methylamino)acetylphenyl}carbamate (CAS: 2229420-61-3)

The compound tert-butyl N-{3-methoxy-4-2-(methylamino)acetylphenyl}carbamate (CAS: 2229420-61-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and acetylphenyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and targeted drug delivery systems. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of tert-butyl N-{3-methoxy-4-2-(methylamino)acetylphenyl}carbamate as a key intermediate in the synthesis of selective kinase inhibitors. The research demonstrated that this compound exhibits high affinity for specific kinase domains, making it a valuable scaffold for designing drugs targeting cancer and inflammatory diseases. The study also reported improved synthetic yields through a novel catalytic process, which could facilitate large-scale production for preclinical testing.

Another significant development was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where researchers investigated the compound's potential in neuroprotective therapies. The study revealed that derivatives of tert-butyl N-{3-methoxy-4-2-(methylamino)acetylphenyl}carbamate could modulate neuronal signaling pathways, offering neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings suggest that further optimization of this compound could lead to breakthrough treatments for currently incurable neurological conditions.

From a pharmacological perspective, a 2024 pharmacokinetic study published in Drug Metabolism and Disposition provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The research identified specific metabolic pathways and potential drug-drug interactions, which are crucial for future clinical development. Notably, the study reported favorable oral bioavailability and blood-brain barrier penetration, supporting its potential for both systemic and central nervous system applications.

The synthetic chemistry community has also made progress in developing more efficient routes to produce tert-butyl N-{3-methoxy-4-2-(methylamino)acetylphenyl}carbamate. A recent Organic Process Research & Development publication described a green chemistry approach that reduces hazardous waste generation while maintaining high purity and yield. This advancement addresses both economic and environmental concerns in pharmaceutical manufacturing, potentially accelerating the compound's transition from research to clinical applications.

Looking forward, several research groups have announced plans to explore the therapeutic potential of this compound in combination therapies and as part of drug conjugates. Its unique chemical structure makes it particularly suitable for conjugation with antibodies or nanoparticles, opening new possibilities for targeted drug delivery. As these studies progress, tert-butyl N-{3-methoxy-4-2-(methylamino)acetylphenyl}carbamate (CAS: 2229420-61-3) may emerge as a versatile building block in next-generation pharmaceutical development, with applications spanning oncology, neurology, and inflammatory diseases.